Cas no 2287299-95-8 ([3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride)

• Product Name: [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• CAS No: 2287299-95-8
• MF: C₁₂H₁₁Cl₂FO₂S
• MW: 309.183943986893
• CID: 5912593
• PubChem ID: 137942865
• Update Time: 2025-06-24

[3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• 2287299-95-8
• EN300-6762022
• [3-(3-chloro-4-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanesulfonyl chloride

• Inchi： 1S/C12H11Cl2FO2S/c13-9-3-8(1-2-10(9)15)12-4-11(5-12,6-12)7-18(14,16)17/h1-3H,4-7H2
• InChI Key： LUBOTJUJXYSWTM-UHFFFAOYSA-N
• SMILES： ClS(CC12CC(C3C=CC(=C(C=3)Cl)F)(C1)C2)(=O)=O

Computed Properties

• Exact Mass: 307.9840843g/mol
• Monoisotopic Mass: 307.9840843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Additional information on [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

Introduction to [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride (CAS No: 2287299-95-8)

[3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the CAS number 2287299-95-8, is characterized by its unique structural features, which include a bicyclo[1.1.1]pentanyl moiety and a methanesulfonyl chloride functional group. These structural elements contribute to its versatile reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The bicyclo[1.1.1]pentanyl group is a fused three-membered carbon ring system that introduces steric and electronic constraints into the molecule. This structural motif is particularly interesting because it can influence the conformational flexibility and binding properties of the compound when incorporated into larger molecular frameworks. In contrast, the methanesulfonyl chloride moiety is a well-known leaving group in organic synthesis, commonly used for introducing sulfonyl groups into molecules through nucleophilic substitution reactions.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional intermediates in drug discovery. The combination of the [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride structure with its reactive sulfonyl chloride group makes it an excellent candidate for further derivatization. This has led to its exploration in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling applications of this compound is in the development of small-molecule inhibitors for enzymes that play critical roles in metabolic pathways and signal transduction processes. The [bicyclo[1.1.1]pentanyl] portion of the molecule can be designed to mimic natural substrates or bind to specific pockets within the enzyme's active site, while the sulfonyl chloride group provides a site for further functionalization through reaction with nucleophiles such as amines or alcohols.

Recent studies have demonstrated the utility of [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride in generating libraries of compounds for high-throughput screening (HTS). The structural diversity introduced by the bicyclo[1.1.1]pentanyl ring system allows for the creation of a wide range of derivatives with varying physicochemical properties, which can be screened for biological activity against target proteins or receptors.

The fluorine atom in the 4-position of the phenyl ring adds another layer of complexity to this compound, influencing its electronic properties and potential interactions with biological targets. Fluorinated aromatic compounds are known to exhibit enhanced metabolic stability and improved binding affinities due to their ability to engage in favorable hydrophobic interactions and π-stacking effects.

In addition to its role as a synthetic intermediate, [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride has been investigated for its potential applications in materials science and polymer chemistry. The unique structural features of this compound make it a promising building block for designing novel polymers with tailored properties, such as enhanced thermal stability or biodegradability.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors such as cyclopropanecarboxylic acid derivatives and fluorinated aromatic compounds. Advanced synthetic techniques, including transition-metal-catalyzed reactions and asymmetric transformations, are often employed to construct the complex bicyclo[1.1.1]pentanyl core with high enantioselectivity.

Ongoing research continues to uncover new applications and synthetic strategies for [3-(3-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride, underscoring its significance in both academic and industrial settings. As our understanding of molecular structure-function relationships advances, this compound is likely to play an even greater role in the development of next-generation pharmaceuticals and advanced materials.